Cas no 2120248-57-7 (methyl 5-amino-4-ethyl-1-(4-fluorophenyl)-1H-pyrazole-3-carboxylate)

• Product Name: methyl 5-amino-4-ethyl-1-(4-fluorophenyl)-1H-pyrazole-3-carboxylate
• CAS No: 2120248-57-7
• MF: C₁₃H₁₄FN₃O₂
• MW: 263.267566204071
• CID: 5925580
• PubChem ID: 165485605
• Update Time: 2025-05-21

methyl 5-amino-4-ethyl-1-(4-fluorophenyl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-amino-4-ethyl-1-(4-fluorophenyl)-1H-pyrazole-3-carboxylate
• 2120248-57-7
• EN300-1121040

• Inchi： 1S/C13H14FN3O2/c1-3-10-11(13(18)19-2)16-17(12(10)15)9-6-4-8(14)5-7-9/h4-7H,3,15H2,1-2H3
• InChI Key： RJRDVIWHUWGGDU-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C(=C(C(C(=O)OC)=N1)CC)N

Computed Properties

• Exact Mass: 263.10700486g/mol
• Monoisotopic Mass: 263.10700486g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 70.1Ų

Additional information on methyl 5-amino-4-ethyl-1-(4-fluorophenyl)-1H-pyrazole-3-carboxylate

Methyl 5-amino-4-ethyl-1-(4-fluorophenyl)-1H-pyrazole-3-carboxylate

The compound methyl 5-amino-4-ethyl-1-(4-fluorophenyl)-1H-pyrazole-3-carboxylate (CAS No. 2120248-57-7) is a highly specialized organic compound with significant applications in various fields, particularly in pharmaceuticals and agrochemicals. This compound has garnered attention due to its unique structural properties and promising biological activities. Recent studies have highlighted its potential as a lead compound in drug discovery and development.

Structural Insights and Synthesis

The molecular structure of methyl 5-amino-4-ethyl-1-(4-fluorophenyl)-1H-pyrazole-3-carboxylate is characterized by a pyrazole ring system, which is a five-membered heterocycle containing two nitrogen atoms. The pyrazole ring is substituted with an amino group at position 5, an ethyl group at position 4, and a fluorophenyl group at position 1. The carboxylic acid moiety at position 3 is esterified with a methyl group, forming the methyl ester. This structure contributes to the compound's stability and bioavailability.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through various routes, including multi-component reactions and catalytic processes. Researchers have optimized reaction conditions to enhance yield and purity, making it more accessible for large-scale production.

Biological Activity and Applications

Methyl 5-amino-4-ethyl-1-(4-fluorophenyl)-1H-pyrazole-3-carboxylate has demonstrated potent biological activity in several assays. Studies have shown its effectiveness as an inhibitor of key enzymes involved in inflammatory pathways, making it a promising candidate for anti-inflammatory drug development. Additionally, it has shown potential as an antimicrobial agent, particularly against gram-positive bacteria.

In the agricultural sector, this compound has been investigated for its pesticidal properties. Research indicates that it can act as a selective herbicide, targeting specific weeds without adversely affecting crops. Its ability to inhibit key plant enzymes responsible for growth regulation makes it a valuable asset in crop protection.

Safety and Environmental Impact

The safety profile of methyl 5-amino-4-ethyl-1-(4-fluorophenyl)-1H-pyrazole-3-carboxylate has been thoroughly evaluated in recent toxicity studies. Results suggest that it exhibits low toxicity to mammals, with minimal adverse effects at therapeutic doses. However, further long-term studies are required to fully understand its chronic toxicity potential.

From an environmental perspective, the compound has been shown to degrade relatively quickly under aerobic conditions, reducing its persistence in the environment. This makes it an eco-friendly option compared to some traditional chemicals used in agriculture and pharmaceuticals.

Conclusion

Methyl 5-amino-4-ethyl-1-(4-fluorophenyl)-1H-pyrazole-3-carboxylate (CAS No. 2120248-57) is a versatile compound with wide-ranging applications in medicine and agriculture. Its unique structure, coupled with recent advancements in synthesis and biological evaluation, positions it as a valuable tool in modern chemical research. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in addressing global health and agricultural challenges.